Cas no 2093854-13-6 (2-(difluoromethoxy)-1-(2,2,5-trimethylpyrrolidin-1- yl)ethan-1-one)

• Product Name: 2-(difluoromethoxy)-1-(2,2,5-trimethylpyrrolidin-1- yl)ethan-1-one
• CAS No: 2093854-13-6
• MF: C₁₀H₁₇F₂NO₂
• MW: 221.244290113449
• CID: 6007909
• PubChem ID: 126793978
• Update Time: 2025-05-27

2-(difluoromethoxy)-1-(2,2,5-trimethylpyrrolidin-1- yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-1-(2,2,5-trimethylpyrrolidin-1- yl)ethan-1-one
• Ethanone, 2-(difluoromethoxy)-1-(2,2,5-trimethyl-1-pyrrolidinyl)-
• 2-(difluoromethoxy)-1-(2,2,5-trimethylpyrrolidin-1-yl)ethan-1-one
• AKOS030740351
• 2-(DIFLUOROMETHOXY)-1-(2,2,5-TRIMETHYLPYRROLIDIN-1-YL)ETHANONE
• EN300-6674335
• 2093854-13-6
• Z2326079238

• Inchi： 1S/C10H17F2NO2/c1-7-4-5-10(2,3)13(7)8(14)6-15-9(11)12/h7,9H,4-6H2,1-3H3
• InChI Key： XSCNYWVYGIRAJU-UHFFFAOYSA-N
• SMILES： C(=O)(N1C(C)CCC1(C)C)COC(F)F

Computed Properties

• Exact Mass: 221.12273511g/mol
• Monoisotopic Mass: 221.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.086±0.06 g/cm3(Predicted)
• Boiling Point: 265.3±35.0 °C(Predicted)
• pka: -0.76±0.60(Predicted)

Additional information on 2-(difluoromethoxy)-1-(2,2,5-trimethylpyrrolidin-1- yl)ethan-1-one

Research Briefing on 2-(Difluoromethoxy)-1-(2,2,5-Trimethylpyrrolidin-1-yl)Ethan-1-One (CAS: 2093854-13-6)

In recent years, the compound 2-(difluoromethoxy)-1-(2,2,5-trimethylpyrrolidin-1-yl)ethan-1-one (CAS: 2093854-13-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a difluoromethoxy group and a trimethylpyrrolidine moiety, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-(difluoromethoxy)-1-(2,2,5-trimethylpyrrolidin-1-yl)ethan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and microwave-assisted synthesis to achieve high enantiomeric purity, which is critical for its biological activity. The compound's stability under physiological conditions has also been a focal point, with studies indicating that the difluoromethoxy group enhances metabolic stability, making it a viable candidate for drug development.

Pharmacological evaluations of 2-(difluoromethoxy)-1-(2,2,5-trimethylpyrrolidin-1-yl)ethan-1-one have revealed its potential as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in neurological and psychiatric disorders. These findings have spurred further investigations into its potential use as a therapeutic agent for conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory and immunomodulatory effects. Studies have demonstrated that 2-(difluoromethoxy)-1-(2,2,5-trimethylpyrrolidin-1-yl)ethan-1-one can inhibit key inflammatory pathways, such as the NF-κB signaling cascade, suggesting its potential utility in treating chronic inflammatory diseases. These findings are supported by animal models showing reduced inflammation and improved outcomes in conditions like rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 2-(difluoromethoxy)-1-(2,2,5-trimethylpyrrolidin-1-yl)ethan-1-one has also been a subject of recent investigations. Toxicological studies indicate that the compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further preclinical and clinical studies are needed to fully elucidate its pharmacokinetics and potential side effects.

In conclusion, 2-(difluoromethoxy)-1-(2,2,5-trimethylpyrrolidin-1-yl)ethan-1-one represents a promising candidate for drug development, with potential applications in neurology and immunology. Ongoing research aims to further characterize its mechanisms of action and optimize its therapeutic efficacy. The compound's unique chemical structure and biological activity make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.